molecular formula C7H12Cl3N3 B2356131 (4-Chloro-1-cyclopropylpyrazol-3-yl)methanamine;dihydrochloride CAS No. 2514953-03-6

(4-Chloro-1-cyclopropylpyrazol-3-yl)methanamine;dihydrochloride

Cat. No.: B2356131
CAS No.: 2514953-03-6
M. Wt: 244.54
InChI Key: RFNRLZJTDBGALR-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of pyrazole compounds, such as “(4-Chloro-1-cyclopropylpyrazol-3-yl)methanamine;dihydrochloride”, involves various methods. One common method is the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes . Another method involves the Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones .


Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques such as FTIR, 1H and 13C NMR spectroscopy, and MS. The single crystal structure can be detected by means of X-ray diffraction.


Chemical Reactions Analysis

The chemical reactions involving “this compound” can be complex and varied. For instance, the reaction of 1,3-diols with arylhydrazines can provide pyrazoles and 2-pyrazolines in good yields .

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

  • Selective Bromination of 4-Chloro-1-indanone : The study by Jasouri et al. (2010) explored the synthesis of 4-chloro-1-indanone from 2-chlorobenzaldehyde and its bromination to produce mono- and dibromo derivatives, leading to the synthesis of (4-chloro-2, 3-dihydro-1H-indene-2-yl)methanamine (Jasouri, Khalafy, Badali, & Piltan, 2010).

  • Synthesis of Complex Methanamine Derivatives : Aouine et al. (2014) reported the high-yield synthesis of N,N-dibenzyl-1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl]-1H-1,2,3-triazol-4-yl)methanamine, contributing to the development of novel chemical structures (Aouine, Hallaoui, & Alami, 2014).

  • Novel 1,3-Dithiolane Compound Synthesis : Zhai Zhi-we (2014) synthesized a unique 1, 3-Dithiolane Compound N, N-dimethyl [(E)-(2-nitromethylene-1, 3-dithiolan-4-yl)] methanamine, demonstrating innovative approaches in compound synthesis (Zhai, 2014).

  • Transfer Hydrogenation with Quinazoline-based Ruthenium Complexes : Karabuğa et al. (2015) synthesized (4-Phenylquinazolin-2-yl)methanamine, investigating its application in transfer hydrogenation reactions, showcasing a new dimension in chemical reaction engineering (Karabuğa, Bars, Karakaya, & Gümüş, 2015).

  • Zinc(II) Complexes with Camphor-based Iminopyridines : Kwon, Nayab, & Jeong (2015) explored the synthesis and characterization of zinc(II) complexes using camphor-based iminopyridines, contributing to the field of coordination chemistry and metal-organic frameworks (Kwon, Nayab, & Jeong, 2015).

  • Photo-induced Oxidation of Fe(II) Complexes : Draksharapu et al. (2012) studied the photochemistry of Fe(II) complexes with methanamine ligands, providing insights into the field of photochemistry and its potential applications in materials science (Draksharapu, Li, Roelfes, & Browne, 2012).

Novel Biased Agonists for Receptor Studies

  • Novel Aryloxyethyl Derivatives of 1-(1-Benzoylpiperidin-4-yl)methanamine : Sniecikowska et al. (2019) designed novel derivatives targeting serotonin 5-HT1A receptors, contributing significantly to pharmacological research and the development of new therapeutic agents (Sniecikowska et al., 2019).

Properties

IUPAC Name

(4-chloro-1-cyclopropylpyrazol-3-yl)methanamine;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10ClN3.2ClH/c8-6-4-11(5-1-2-5)10-7(6)3-9;;/h4-5H,1-3,9H2;2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RFNRLZJTDBGALR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N2C=C(C(=N2)CN)Cl.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12Cl3N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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